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Compound of Interest

Compound Name: Erythrulose

Cat. No.: B1219606 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of Erythrulose, tailored for research, scientific, and drug development professionals.

By adhering to these procedural steps, laboratories can ensure a safe operational environment

and maintain product integrity.

Personal Protective Equipment (PPE)
While Erythrulose is not classified as a hazardous substance, adopting a cautious approach

with appropriate personal protective equipment is a standard best practice in a laboratory

setting.[1]
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Protection Type Equipment Specification and Use

Eye/Face Protection Safety Glasses or Goggles

Recommended to prevent eye

contact. Use of safety glasses

with side shields or tightly

fitting safety goggles is

advised.[2]

Hand Protection Protective Gloves

Wear suitable chemical-

resistant gloves, such as nitrile

rubber.[1] Inspect gloves for

any damage before use and

be aware of the manufacturer's

permeability and breakthrough

time specifications.

Skin and Body Protection Lab Coat

A standard lab coat is

recommended to prevent skin

exposure.

Respiratory Protection Not Typically Required

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is generally not

necessary. If irritation is

experienced or exposure limits

are exceeded, a full-face

respirator should be used.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of Erythrulose is critical for minimizing risks and

ensuring procedural consistency.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.
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Store Erythrulose in the original, tightly sealed, light-resistant containers in a clean, cool,

dry, and well-ventilated area.[3][4]

For long-term storage and to maintain product quality, it is recommended to store

Erythrulose at a temperature between 2°C and 8°C.[3][5] Avoid freezing or excessive heat.

[2]

Allow the container to reach room temperature before opening to avoid condensation, which

could affect product quality.[3]

To prevent secondary microbial contamination, handle opened containers with special care.

[3][5]

2. Handling and Use:

All handling of Erythrulose should be conducted in a well-ventilated area.

Avoid direct contact with the skin and eyes.[2]

Do not inhale any mist, vapors, or spray.

After handling, wash hands thoroughly with soap and water.

Avoid prolonged contact with hot formulations and never exceed a temperature of 40°C.[3][5]

Erythrulose is incompatible with strong acids, strong bases, and strong oxidizing agents.[1]

Avoid any compounds that contain nitrogen functional groups, particularly amines, as well as

oxidizing substances and certain inorganic oxides.[5]

3. Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Use an inert absorbent material, such as sand or silica gel, to soak up the spill.

Collect the absorbed material and place it in a suitable, closed container for disposal.

Clean the spill area thoroughly with water to remove any residual contamination.[6]
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4. Disposal Plan:

Erythrulose is composed of physiological and biodegradable compounds that are

considered harmless to the environment.[4]

Dispose of waste residues and product containers in accordance with applicable federal,

national, or local regulations.[4] Users should consult with appropriate regulatory agencies if

necessary before disposing of waste.[4]
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Receiving

Storage

Handling

Disposal

1. Receive Shipment

2. Inspect Container for Damage

3. Store at 2-8°C in a
Cool, Dry, Dark Place

4. Log in Inventory

5. Don Personal Protective
Equipment (PPE)

6. Weigh Erythrulose in a
Ventilated Area

7. Prepare Solution
(Avoid Heating >40°C)

8. Collect Waste

9. Dispose According to
Institutional & Local Regulations
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Caption: A step-by-step workflow for the safe handling of Erythrulose from receipt to disposal.
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This diagram illustrates the hierarchy of controls, a system used to minimize or eliminate

exposure to hazards. The most effective controls are at the top of the pyramid.

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical hazards in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1219606?utm_src=pdf-custom-synthesis
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw850e1d58/msds/sds-erythrulose-2.pdf
https://www.tradekorea.com/product/download.do?productfileno=27754
http://www.mcbiotec.com/Up/day_171106/201711060854519212.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwd86bdff1/msds/sds-erythrulose.pdf
https://www.dsm.com/content/dam/protected/personal-care/en_US/skin-bioactives/skin-bioactives_distributor/ERYTHRULOSE_Formulation%20Guidelines_2016-10.pdf
https://ecdn6.globalso.com/upload/p/568/source/2024-05/663b2c262dadb28567.pdf
https://www.benchchem.com/product/b1219606#personal-protective-equipment-for-handling-erythrulose
https://www.benchchem.com/product/b1219606#personal-protective-equipment-for-handling-erythrulose
https://www.benchchem.com/product/b1219606#personal-protective-equipment-for-handling-erythrulose
https://www.benchchem.com/product/b1219606#personal-protective-equipment-for-handling-erythrulose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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